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Compound of Interest

Compound Name: 4-(Piperidin-1-ylmethyl)phenol

Cat. No.: B1312872

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety, handling, and toxicity data for 4-(Piperidin-1-ylmethyl)phenol is
not readily available in public databases. This guide is based on the known hazard profiles of
its constituent functional groups, namely the phenol and piperidine moieties. It is imperative to
consult a comprehensive Safety Data Sheet (SDS) provided by the supplier before handling
this compound. The information herein should be used as a preliminary guide for risk
assessment and safety planning.

Executive Summary

4-(Piperidin-1-ylmethyl)phenol is a chemical compound of interest in research and drug
development. Due to the presence of a phenol group, it is anticipated to be corrosive and toxic.
The piperidine moiety, a saturated heterocycle, may also contribute to its toxicological profile.
This document provides a comprehensive overview of the potential hazards, recommended
handling procedures, and first-aid measures based on the characteristics of related
compounds. All personnel handling this substance must be thoroughly trained in chemical
safety and have access to appropriate personal protective equipment and emergency facilities.

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for 4-(Piperidin-1-
ylmethyl)phenol is not available, a conservative approach based on the hazards of phenol is
recommended. Phenol is classified as toxic and corrosive.
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Table 1: Anticipated GHS Classification for 4-(Piperidin-1-ylmethyl)phenol

Hazard Class

Hazard Category

Acute Toxicity, Oral Category 3
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation

Category 1B

Serious Eye Damage/Eye Irritation Category 1
Germ Cell Mutagenicity Category 2
Specific Target Organ Toxicity (Repeated

Category 2
Exposure)
Hazardous to the Aquatic Environment, Chronic

Category 2

Hazard

Anticipated Hazard Statements:

e H301: Toxic if swallowed.

e H311: Toxic in contact with skin.

e H331: Toxic if inhaled.

o H314: Causes severe skin burns and eye damage.

o H341: Suspected of causing genetic defects.

e H373: May cause damage to organs through prolonged or repeated exposure.
e H411: Toxic to aquatic life with long lasting effects.

Anticipated Pictograms:

o Skull and Crossbones (Acute Toxicity)
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e Corrosion (Skin Corrosion, Eye Damage)

¢ Health Hazard (Mutagenicity, STOT)

e Environment (Aquatic Toxicity)

Handling and Storage

Safe handling and storage are paramount to minimize exposure risk.
3.1. Engineering Controls:

o Work with this compound should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood.[1]

o Emergency eyewash stations and safety showers must be readily accessible.

3.2. Personal Protective Equipment (PPE): A comprehensive PPE program should be

implemented.

Table 2: Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protection Type Specification

) Chemical safety goggles and a face shield are
Eye/Face Protection ] o ]
required where splashing is a risk.[2]

Alab coat, fully buttoned, should be worn. For
Skin Protection significant splash potential, a chemical-resistant

apron over the lab coat is recommended.[1]

Due to the corrosive nature of phenols, double

gloving with compatible chemical-resistant
Hand Protection gloves (e.g., nitrile or neoprene) is advised.[1]

Gloves should be inspected before use and

changed immediately if contaminated.

If working outside a fume hood or if aerosols
) ) may be generated, a NIOSH-approved
Respiratory Protection ) ) ) ) )
respirator with an organic vapor cartridge is

necessary.

3.3. Storage:

o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.

» Store separately from food and feedstuffs.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First-Aid Procedures
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Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush the skin with copious amounts
of water for at least 15 minutes while removing
contaminated clothing and shoes. After initial
water flushing, treatment with polyethylene
glycol 300 (PEG 300) is recommended to
inactivate absorbed phenol.[3][4] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of water or
milk. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Toxicity Profile (Inferred)

Specific toxicological data for 4-(Piperidin-1-ylmethyl)phenol is unavailable. The following

information is based on the known toxicity of phenol.

Acute Toxicity:

e Phenol is highly toxic by all routes of exposure (oral, dermal, and inhalation). It is readily

absorbed through the skin and can cause systemic toxicity.

Corrosivity and Irritation:

e Phenol is a severe skin and eye irritant and can cause chemical burns.
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Chronic Toxicity:

e Prolonged or repeated exposure to phenol may cause damage to the liver, kidneys, and
central nervous system.

Carcinogenicity and Mutagenicity:

e Phenol is suspected of causing genetic defects.

Experimental Protocols

Detailed experimental protocols for toxicity testing of 4-(Piperidin-1-ylmethyl)phenol are not
available. Standard OECD (Organisation for Economic Co-operation and Development)
guidelines for chemical testing would be the appropriate reference for any future toxicological
studies.

Visualizations

The following diagrams illustrate general safety workflows relevant to handling hazardous
chemicals like 4-(Piperidin-1-ylmethyl)phenol.
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Conduct Risk Assessment Spill or Exposure Occurs

Review Safety Data Sheet

Activate Emergency Alarm Administer First Aid

Prepare Engineering Controls (Fume Hood)

Evacuate Area if Necessary Contact Emergency Services

Emergency Response

Don Appropriate PPE

Prepdration

Weigh/Measure Compound in Fume Hood

Perform Experiment

Handle Waste

Decontaminate Work Area

;
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l

Wash Hands Thoroughly
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Figure 1: General Laboratory Safety Workflow

Click to download full resolution via product page

Caption: Figure 1: General Laboratory Safety Workflow
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Assess Hazards of
4-(Piperidin-1-ylmethyl)phenol

Potential for Splash?

Use Fume Hood and/or Respirator Work in Well-Ventilated Area

Wear Lab Coat and Chemical-Resistant Gloves Standard Lab Attire

Proceed with Experiment Safely

Figure 2: Decision Tree for PPE Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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